3-Amino-2-(4-chlorophenyl)-1-sulfanylidene-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile

• CAS No.: 82972-85-8
• Molecular Formula: C16H14ClN3S
• Molecular Weight: 315.8 g/mol
• IUPAC Name: 3-amino-2-(4-chlorophenyl)-1-sulfanylidene-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile
• InChI: InChI=1S/C16H14ClN3S/c17-10-5-7-11(8-6-10)20-15(19)14(9-18)12-3-1-2-4-13(12)16(20)21/h5-8H,1-4,19H2
• InChI Key: WYSGOOTWHINVMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(N(C2=S)C3=CC=C(C=C3)Cl)N)C#N

Description

3-Amino-2-(4-chlorophenyl)-1-sulfanylidene-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile is a tetrahydroisoquinoline derivative characterized by a partially saturated bicyclic core. Its structure includes a 4-chlorophenyl group at position 2, a sulfanylidene (thione) moiety at position 1, and a nitrile group at position 2.

Biological Activity

3-Amino-2-(4-chlorophenyl)-1-sulfanylidene-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile (THIQ) is a compound belonging to the tetrahydroisoquinoline class, which has garnered attention for its diverse biological activities. This article reviews the biological activity of THIQ, focusing on its anti-cancer properties, anti-angiogenesis effects, and other pharmacological behaviors.

Chemical Structure and Properties

The chemical formula of 3-Amino-2-(4-chlorophenyl)-1-sulfanylidene-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile is $C_{16}H_{14}ClN_3S$ with a molecular weight of 299.81 g/mol. The compound features a tetrahydroisoquinoline core with a chlorophenyl substituent and a sulfanylidene group that contributes to its biological activity.

Anti-Cancer Properties

Research indicates that THIQ derivatives exhibit significant anti-cancer properties. A study focusing on various tetrahydroisoquinoline compounds demonstrated their efficacy against colorectal cancer cell lines such as HCT116 and SW480. The compounds were screened for their ability to inhibit KRas, a critical oncogene involved in many cancers.

Key Findings:

• IC50 Values: Compound GM-3-18 exhibited IC50 values ranging from 0.9 μM to 10.7 μM across different cancer cell lines, indicating potent anti-cancer activity .
• Mechanism: Molecular docking studies revealed that THIQs interact with the active sites of KRas and VEGF receptors, suggesting a mechanism for their anti-cancer effects .

Anti-Angiogenesis Activity

THIQ compounds also demonstrate significant anti-angiogenic properties. In vitro assays showed that several THIQ derivatives inhibited angiogenesis effectively.

Notable Compounds:

• GM-3-121: Displayed the highest anti-angiogenesis activity with an IC50 of 1.72 μM.
• Other compounds like GM-3-18 and GM-3-13 also showed moderate to high activity against angiogenesis .

Other Pharmacological Activities

Beyond anti-cancer effects, THIQ derivatives have shown promise in other areas:

• Antibacterial Activity: Some studies report moderate to strong antibacterial activity against pathogens such as Salmonella typhi and Bacillus subtilis .
• Enzyme Inhibition: THIQs have been identified as effective inhibitors of acetylcholinesterase and urease enzymes .

Structure-Activity Relationship (SAR)

The biological activities of THIQs are influenced by their structural components. The presence of specific substituents on the phenyl ring significantly affects their potency against cancer cells and angiogenesis.

Compound	Substituent	IC50 (μM)	Activity
GM-3-18	4-Chlorophenyl	0.9 - 10.7	Anti-cancer
GM-3-121	Ethyl	1.72	Anti-angiogenesis
GM-3-13	Methoxy	5.44	Moderate activity

Case Studies

Several studies have highlighted the effectiveness of THIQ compounds in clinical settings:

• Colorectal Cancer Study: A comprehensive screening of THIQ derivatives against various colorectal cancer cell lines revealed consistent inhibition of cell viability across multiple compounds .
• Molecular Docking Analysis: Detailed docking studies confirmed the interaction between THIQs and key molecular targets involved in cancer progression and angiogenesis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural and functional attributes can be contextualized against analogs with variations in substituents, core modifications, and biological profiles. Key comparisons are summarized below:

Core Structural Analogs

2.1.1. 7-Acetyl-8-(4-chlorophenyl)-3-(ethylsulfanyl)-6-hydroxy-1,6-dimethyl-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile (NAQRIJ)

• Structural Differences : Additional acetyl, hydroxy, and ethylsulfanyl groups at positions 7, 6, and 3, respectively.
• Impact : The hydroxy group enhances solubility, while the ethylsulfanyl moiety increases lipophilicity. Crystallographic data (CSD: NAQRIJ) confirm stable packing via hydrogen bonds involving the hydroxy group .
• Activity : Demonstrated antimicrobial efficacy, suggesting the sulfanyl group’s role in targeting microbial enzymes .

2.1.2. 2-Amino-4-(4-chlorophenyl)-5,6-dihydrobenzo[h]quinoline-3-carbonitrile

• Structural Differences : A fused benzene ring extends the aromatic system, increasing planarity.
• Crystallographic analysis (CSD: ULUTAZ) reveals intermolecular hydrogen bonds involving the amino and nitrile groups .

Substituent Variations

2.2.1. 2-Amino-4-(3-chlorophenyl)-1-(dimethylamino)-5-oxo-7-phenyl-4,6,7,8-tetrahydroquinoline-3-carbonitrile

• Structural Differences: A dimethylamino group at position 1 and a ketone at position 3.
• Impact: The dimethylamino group improves aqueous solubility (basic nitrogen), while the ketone enables hydrogen bonding.

2.2.2. 3-[(3,4-Dichlorobenzyl)sulfanyl]-1-(4-methylphenyl)-5,6,7,8-tetrahydroisoquinoline-4-carbonitrile

• Structural Differences : A dichlorobenzyl-sulfanyl group replaces the 4-chlorophenyl moiety.
• Impact : Increased lipophilicity (LogP) due to additional chlorine atoms, enhancing blood-brain barrier penetration.
• Activity : Predicted CNS activity, though unconfirmed .

Functional Group Modifications

2.3.1. Phaclofen (3-Amino-2-(4-chlorophenyl)propylphosphonic Acid)

• Structural Differences: Phosphonic acid replaces the tetrahydroisoquinoline core.
• Impact : High polarity limits CNS penetration but enables selective GABAB receptor antagonism.
• Activity : Weak affinity for GABAB receptors compared to baclofen, highlighting the importance of core rigidity in receptor binding .

Comparative Data Table

Compound Name (Reference)	Core Structure	Key Substituents	Biological Activity	Physicochemical Properties
Target Compound	Tetrahydroisoquinoline	4-Cl-C6H4, S=, CN, NH2	Potential antimicrobial	Moderate solubility, LogP ~2.5
NAQRIJ	Tetrahydroisoquinoline	4-Cl-C6H4, S-Et, Ac, OH	Antimicrobial	High solubility (OH), LogP ~3.0
Benzo[h]quinoline	Benzo-fused isoquinoline	4-Cl-C6H4, CN, NH2	Unknown	Low solubility, LogP ~3.8
Dimethylamino Derivative	Tetrahydroquinoline	3-Cl-C6H4, NMe2, C=O	Neurotropic	High solubility (NMe2), LogP ~2.2
Phaclofen	Propylphosphonic acid	4-Cl-C6H4, NH2, PO3H2	GABAB antagonist	High polarity, LogP ~0.5